Cas no 2034616-09-4 (2-[1-(1-methylimidazol-4-yl)sulfonylpyrrolidin-3-yl]oxy-4-(trifluoromethyl)pyridine)

2-[1-(1-Methylimidazol-4-yl)sulfonylpyrrolidin-3-yl]oxy-4-(trifluoromethyl)pyridine is a specialized heterocyclic compound featuring a unique sulfonamide-linked pyrrolidine and pyridine scaffold. Its structure incorporates a trifluoromethyl group, enhancing lipophilicity and metabolic stability, while the methylimidazole moiety contributes to potential bioactivity. This compound is of interest in medicinal chemistry for its potential as a pharmacophore in kinase inhibitors or other targeted therapeutics. The sulfonyl bridge and ether linkage provide synthetic versatility for further derivatization. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies in drug discovery. The compound's stability and functional group diversity render it valuable for exploratory research in small-molecule development.
2-[1-(1-methylimidazol-4-yl)sulfonylpyrrolidin-3-yl]oxy-4-(trifluoromethyl)pyridine structure
2034616-09-4 structure
Product Name:2-[1-(1-methylimidazol-4-yl)sulfonylpyrrolidin-3-yl]oxy-4-(trifluoromethyl)pyridine
CAS No:2034616-09-4
MF:C14H15F3N4O3S
MW:376.354111909866
CID:5553831
Update Time:2025-10-28

2-[1-(1-methylimidazol-4-yl)sulfonylpyrrolidin-3-yl]oxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-[1-(1-methylimidazol-4-yl)sulfonylpyrrolidin-3-yl]oxy-4-(trifluoromethyl)pyridine
    • Inchi: 1S/C14H15F3N4O3S/c1-20-8-13(19-9-20)25(22,23)21-5-3-11(7-21)24-12-6-10(2-4-18-12)14(15,16)17/h2,4,6,8-9,11H,3,5,7H2,1H3
    • InChI Key: XRTBKOCHYFKFQS-UHFFFAOYSA-N
    • SMILES: C1(OC2CCN(S(C3=CN(C)C=N3)(=O)=O)C2)=NC=CC(C(F)(F)F)=C1

2-[1-(1-methylimidazol-4-yl)sulfonylpyrrolidin-3-yl]oxy-4-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6476-3425-2μmol
2-({1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)-4-(trifluoromethyl)pyridine
2034616-09-4 90%+
2μl
$85.5 2023-07-05
Life Chemicals
F6476-3425-5μmol
2-({1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)-4-(trifluoromethyl)pyridine
2034616-09-4 90%+
5μl
$94.5 2023-07-05
Life Chemicals
F6476-3425-10μmol
2-({1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)-4-(trifluoromethyl)pyridine
2034616-09-4 90%+
10μl
$103.5 2023-07-05
Life Chemicals
F6476-3425-20μmol
2-({1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)-4-(trifluoromethyl)pyridine
2034616-09-4 90%+
20μl
$118.5 2023-07-05
Life Chemicals
F6476-3425-1mg
2-({1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)-4-(trifluoromethyl)pyridine
2034616-09-4 90%+
1mg
$81.0 2023-07-05
Life Chemicals
F6476-3425-2mg
2-({1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)-4-(trifluoromethyl)pyridine
2034616-09-4 90%+
2mg
$88.5 2023-07-05
Life Chemicals
F6476-3425-3mg
2-({1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)-4-(trifluoromethyl)pyridine
2034616-09-4 90%+
3mg
$94.5 2023-07-05
Life Chemicals
F6476-3425-4mg
2-({1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)-4-(trifluoromethyl)pyridine
2034616-09-4 90%+
4mg
$99.0 2023-07-05
Life Chemicals
F6476-3425-5mg
2-({1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)-4-(trifluoromethyl)pyridine
2034616-09-4 90%+
5mg
$103.5 2023-07-05
Life Chemicals
F6476-3425-10mg
2-({1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)-4-(trifluoromethyl)pyridine
2034616-09-4 90%+
10mg
$118.5 2023-07-05

2-[1-(1-methylimidazol-4-yl)sulfonylpyrrolidin-3-yl]oxy-4-(trifluoromethyl)pyridine Related Literature

Additional information on 2-[1-(1-methylimidazol-4-yl)sulfonylpyrrolidin-3-yl]oxy-4-(trifluoromethyl)pyridine

2-[1-(1-Methylimidazol-4-yl)sulfonylpyrrolidin-3-yl]oxy-4-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound with CAS No 2034616-09-4, known as 2-[1-(1-methylimidazol-4-yl)sulfonylpyrrolidin-3-yl]oxy-4-(trifluoromethyl)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with a trifluoromethyl group and a sulfonyl-linked pyrrolidine moiety. The presence of the 1-methylimidazol group further enhances its chemical versatility, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of kinase inhibitors. The sulfonyl group, a common feature in many bioactive molecules, plays a crucial role in modulating the compound's pharmacokinetic properties. Researchers have found that the trifluoromethyl substituent on the pyridine ring significantly improves the compound's lipophilicity, which is essential for its ability to cross cellular membranes and interact with target proteins.

The synthesis of 2-[1-(1-methylimidazol-4-yl)sulfonylpyrrolidin-3-yl]oxy-4-(trifluoromethyl)pyridine involves a multi-step process that combines principles from both organic and medicinal chemistry. Key steps include the formation of the imidazole ring, followed by sulfonation and subsequent coupling reactions to construct the pyrrolidine and pyridine moieties. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent stereocontrol during the synthesis process.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several kinases, including Aurora kinases and Src family kinases. These findings have been corroborated by in vitro assays, which reveal its ability to bind selectively to the ATP-binding pocket of these enzymes. Furthermore, preliminary in vivo studies suggest that the compound exhibits favorable pharmacokinetic profiles, with moderate bioavailability and acceptable toxicity levels.

The structural uniqueness of 2-[1-(1-methylimidazol-4-yl)sulfonylpyrrolidin-3-yl]oxy-4-(trifluoromethyl)pyridine also makes it an attractive candidate for materials science applications. Its ability to form stable coordination complexes with metal ions has been explored in the context of designing novel catalysts for organic transformations. Additionally, researchers have investigated its potential as a building block for constructing advanced materials with tailored electronic properties.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular dynamics simulations have provided insights into its conformational flexibility and binding interactions with target proteins. These computational studies have been instrumental in guiding further optimization efforts aimed at improving its therapeutic potential.

In conclusion, 2-[1-(1-methylimidazol-4-yl)sulfonylpyrrolidin-3-yl]oxy-4-(trifluoromethyl)pyridine represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, coupled with its promising biological activity and material properties, positions it as a valuable asset in both academic research and industrial development.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD